Cas no 403-43-0 (4-Fluorobenzoyl chloride)

4-Fluorobenzoyl chloride Properties

Names and Identifiers

• 4-Fluorobenzoyl chloride
• 4-Fluorobenozyl Chloride
• p-Fluorobenzoyl chloride
• Benzoyl chloride, 4-fluoro-
• 4-fluorobenzoic acid chloride
• 4-Fluorobenzoyl chlo
• 4-fluoro-benzoyl chloride
• 4-fluoro-benzoylchlorid
• FLUOROBENZOYL(4-) CHLORIDE
• para-fluorobenzoic acid chloride
• parafluorobenzoyl chloride
• p-Fluorobenzoyl
• 4-Fluorobenozylchloride
• Benzoyl chloride, p-fluoro-
• p-Fluorobenzoic acid chloride
• 4-fluorobenzoylchloride
• 4-Fluoro benzoyl chloride
• CZKLEJHVLCMVQR-UHFFFAOYSA-N
• p-fluorobenzoylchloride
• p-fluorobenzoyl choride
• 4-flurobenzoyl chloride
• PubChem19744
• 4-fluorobenzoic chloride
• 4-fluoro-benzoylchloride
• 4-fl
• 4-Fluorobenzoyl chloride,98%
• F2190-0060
• AS-45825
• AMY202100080
• 4-Fluoro-benzoyl-chloride
• CK1093
• para-fluorobenzoylchloride
• CZKLEJHVLCMVQR-UHFFFAOYSA-
• MFCD00000684
• 1071809-52-3
• 4-fluoro benzoylchloride
• UNII-WW9JD3YJ9Q
• NSC88305
• W-106359
• NSC 88305
• 4-fluoro-1-benzenecarbonyl chloride
• WW9JD3YJ9Q
• A825063
• 4-fluorophenylcarbonyl chloride
• NS00043203
• EINECS 206-961-4
• 4-fluoro-benzoylchlorid;Benzoyl chloride, p-fluoro-;para-Fluorobenzoyl chloride;p-Fluorobenzoic acid chloride
• 4-Fluorobenzenecarbonyl chloride
• PB42763
• EN300-19251
• SCHEMBL1649
• 4-fluoranylbenzoyl chloride
• F0213
• NSC-88305
• 4-fluorobenzene carbonyl chloride
• FT-0618516
• 4-fluorobenzoyl-d4 chloride
• DTXSID5059953
• A25256
• 4-fluorbenzoylchlorid
• 4-fluorobenzoyl-chloride
• para-Fluorobenzoyl chloride
• 403-43-0
• AKOS000268647
• 4-Fluorobenzoyl chloride, 98%
• 4-fluoro-phenyl carboxylic acid chloride
• InChI=1/C7H4ClFO/c8-7(10)5-1-3-6(9)4-2-5/h1-4H
• DB-013254
• +Expand

• MDL： MFCD00000684
• InChIKey： CZKLEJHVLCMVQR-UHFFFAOYSA-N
• Inchi： 1S/C7H4ClFO/c8-7(10)5-1-3-6(9)4-2-5/h1-4H
• SMILES： ClC(C1C([H])=C([H])C(=C([H])C=1[H])F)=O
• BRN： 386215

Computed Properties

• Exact Mass: 157.99300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 157.993
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.20470
• PSA: 17.07000
• Refractive Index: n20/D 1.532(lit.)
• Water Partition Coefficient: Reacts with water.
• Boiling Point: 82 °C/20 mmHg(lit.)
• Melting Point: 10-12 °C (lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Lachrymatory
• Density: 1.342 g/mL at 25 °C(lit.)

4-Fluorobenzoyl chloride Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S28A
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：T
• HazardClass：8
• FLUKA BRAND F CODES：10-19

4-Fluorobenzoyl chloride Customs Data

• HS CODE：29163900
• Customs Data：

  China Customs Code:

  29163900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides